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Compound of Interest

Compound Name: Benzyl 2-oxoacetate

Cat. No.: B1599646 Get Quote

Benzyl 2-Oxoacetate: Technical Support Center
Disclaimer: A comprehensive Safety Data Sheet (SDS) for benzyl 2-oxoacetate was not

readily available. The following information is compiled from limited safety data for the

compound and general safety principles for handling related chemical classes, such as keto-

esters and benzyl esters. Researchers, scientists, and drug development professionals should

always conduct a thorough, substance-specific risk assessment before handling this chemical.

Troubleshooting Guide & FAQs
This guide addresses potential issues and questions researchers might encounter during

experiments involving benzyl 2-oxoacetate.

Q1: What are the primary hazards associated with benzyl 2-oxoacetate?

A: Based on available data, benzyl 2-oxoacetate is associated with the following hazards:

Harmful if swallowed (H302)[1]

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]
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Q2: I am experiencing eye irritation after handling the compound. What should I do?

A: Immediately flush your eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact lenses if present and easy to do so. Seek

medical attention if irritation persists.[2] The recommended precautionary statement for eye

contact is P305+P351+P338.[1]

Q3: What personal protective equipment (PPE) should I wear when working with benzyl 2-
oxoacetate?

A: To ensure safety, the following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat and, if there is a risk of splashing, an apron or chemical-resistant

suit.

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood, to avoid

inhaling vapors.[1] The precautionary statement P261 advises avoiding breathing

dust/fume/gas/mist/vapors/spray.[1]

Q4: How should I properly store benzyl 2-oxoacetate?

A: Benzyl 2-oxoacetate should be stored in an inert atmosphere at 2-8°C.[1] Keep the

container tightly closed in a dry and well-ventilated place.

Q5: What should I do in case of an accidental spill?

A: In the event of a spill, ensure the area is well-ventilated and wear appropriate PPE. Absorb

the spill with an inert material (e.g., sand, vermiculite) and collect it in a suitable, closed

container for disposal. Avoid flushing the chemical into drains.

Q6: Are there any known chemical incompatibilities with benzyl 2-oxoacetate?

A: While specific incompatibility data for benzyl 2-oxoacetate is limited, as a general

precaution for esters, avoid strong oxidizing agents, strong acids, and strong bases, as they
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can cause vigorous reactions.

Quantitative Data and Hazard Summary
Property Value Source(s)

CAS Number 52709-42-9 [1][3]

Molecular Formula C9H8O3 [1][3]

Molecular Weight 164.16 g/mol [1][3]

Storage Temperature 2-8°C (Inert atmosphere) [1]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

GHS Precautionary

Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1]

Safe Handling Workflow
The following diagram outlines a general workflow for the safe handling of benzyl 2-
oxoacetate in a laboratory setting.
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Caption: Workflow for safe handling of benzyl 2-oxoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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